5-(Methylsulfonyl)pentanal

• Molecular Formula: C6H12O3S
• Molecular Weight: 164.22 g/mol
• IUPAC Name: 5-methylsulfonylpentanal
• InChI: InChI=1S/C6H12O3S/c1-10(8,9)6-4-2-3-5-7/h5H,2-4,6H2,1H3
• InChI Key: PSKJFFSWBNOWEO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCCCC=O

Description

5-(Methylsulfonyl)pentanal is a useful research compound. Its molecular formula is C6H12O3S and its molecular weight is 164.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a dichloromethane (15 ml) solution of 5-(methylsulfonyl)-1-pentanol (344 mg, 2.07 mmol), dimethylsulfoxide (0.441 ml, 6.21 mmol) and triethylamine (1.15 ml, 8.28 ml) was added a sulfur trioxide pyridine complex (659 mg, 4.14 mmol) at 0° C. and the mixture was stirred at room temperature for 3 hours. After the reaction mixture was washed with water, the organic layer was dried over anhydrous sodium sulfate. After filtration, the filtrate was concentrated under reduced pressure. The residue was subjected to flash silica gel chromatography, and the fraction obtained from the ethyl acetate eluate was concentrated under reduced pressure, whereby the title compound (183 mg, 1.11 mmol, 54%) was obtained as a colorless oil.

Synthesis routes and methods II

Procedure details